Cas no 1806808-98-9 (Methyl 3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806808-98-9
• MF: C₁₀H₈F₅NO₂
• MW: 269.168040275574
• CID: 4850241
• Update Time: 2025-07-18

Methyl 3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H8F5NO2/c1-18-8(17)2-5-6(9(11)12)3-16-4-7(5)10(13,14)15/h3-4,9H,2H2,1H3
• InChI Key： WAEMAMPQSHZPGU-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(F)F)C=1CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate

Methyl 3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806808-98-9): A Comprehensive Overview

Methyl 3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate, identified by its CAS number 1806808-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of both difluoromethyl and trifluoromethyl substituents, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The difluoromethyl and trifluoromethyl groups are known for their ability to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. These substituents can also influence the electronic properties of the molecule, affecting its binding affinity to biological targets. In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic profiles and enhanced bioavailability. Methyl 3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate exemplifies this trend, as it serves as a versatile building block for the synthesis of more complex pharmacophores.

In the realm of pharmaceutical research, this compound has been explored for its potential as a precursor in the synthesis of novel therapeutic agents. The pyridine core is a common motif in many bioactive molecules, and modifications at specific positions can lead to significant changes in biological activity. For instance, studies have shown that compounds with similar structural features exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and infectious diseases. The presence of both difluoromethyl and trifluoromethyl groups may further enhance these effects by improving binding interactions with target proteins.

The agrochemical industry has also shown interest in this compound due to its potential applications in the development of new pesticides and herbicides. Fluorinated pyridines are known to possess favorable properties such as increased resistance to degradation and improved translocation within plants. Methyl 3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate could serve as a key intermediate in synthesizing compounds that target specific pests or weeds while minimizing environmental impact.

Synthetic chemists have utilized this compound in various cross-coupling reactions to construct more complex molecular architectures. The reactivity of the pyridine ring and the presence of electron-withdrawing groups make it an ideal candidate for palladium-catalyzed reactions such as Suzuki-Miyaura coupling, Heck reaction, and Buchwald-Hartwig amination. These reactions allow for the introduction of diverse functional groups at different positions of the pyridine core, enabling the creation of a wide range of derivatives with tailored properties.

difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetate to predict their binding modes with biological targets. These studies have provided valuable insights into how the difluoromethyl and trifluoromethyl groups influence interactions with enzymes and receptors, guiding the design of more potent and selective drug candidates. difluoromethyl)-5-(trifluoromethyl strong>)pyridine-4-acetate is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthetic chemistry, while its fluorinated substituents contribute to improved metabolic stability and lipophilicity. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemical biology.